Cas no 857412-84-1 (2-Chloro-pyrimidine-5-sulfonyl chloride)

• Product Name: 2-Chloro-pyrimidine-5-sulfonyl chloride
• CAS No: 857412-84-1
• MF: C₄H₂Cl₂N₂O₂S
• MW: 213.04
• MDL: MFCD06657208
• CID: 5147490
• Update Time: 2025-11-02

2-Chloro-pyrimidine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-pyrimidine-5-sulfonyl chloride

• MDL： MFCD06657208
• Inchi： 1S/C4H2Cl2N2O2S/c5-3-1-7-4(8-2-3)11(6,9)10/h1-2H
• InChI Key： DGOMPXXULGLMRU-UHFFFAOYSA-N
• SMILES： ClC1C=NC(S(=O)(Cl)=O)=NC=1

Additional information on 2-Chloro-pyrimidine-5-sulfonyl chloride

Comprehensive Guide to 2-Chloro-pyrimidine-5-sulfonyl chloride (CAS No. 857412-84-1): Properties, Applications, and Market Insights

2-Chloro-pyrimidine-5-sulfonyl chloride (CAS No. 857412-84-1) is a specialized heterocyclic sulfonyl chloride derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the pyrimidine sulfonyl chloride family, known for its reactivity and versatility in organic synthesis. With the increasing demand for high-performance intermediates in drug discovery, this chemical has gained attention for its role in constructing complex molecular architectures.

The molecular structure of 2-Chloro-pyrimidine-5-sulfonyl chloride features both a reactive sulfonyl chloride group and a chloro-substituted pyrimidine ring, making it valuable for nucleophilic substitution reactions. Researchers particularly value this compound for its ability to introduce the pyrimidine-5-sulfonyl moiety into target molecules, a structural feature found in many bioactive compounds. Recent studies highlight its utility in developing kinase inhibitors and antiviral agents, addressing current healthcare challenges.

In the pharmaceutical sector, 2-Chloro-pyrimidine-5-sulfonyl chloride serves as a key building block for small molecule therapeutics. Its applications extend to the development of potential treatments for chronic diseases, aligning with the growing focus on personalized medicine and targeted therapies. The compound's reactivity allows for efficient conjugation with various pharmacophores, enabling rapid exploration of structure-activity relationships in drug discovery programs.

The agrochemical industry utilizes 2-Chloro-pyrimidine-5-sulfonyl chloride derivatives in the synthesis of novel crop protection agents. With increasing global concerns about food security and sustainable agriculture, researchers are exploring pyrimidine-based compounds for their potential as herbicides and fungicides. The compound's structural features contribute to the development of products with improved efficacy and environmental profiles.

From a synthetic chemistry perspective, 2-Chloro-pyrimidine-5-sulfonyl chloride offers several advantages. The sulfonyl chloride group readily participates in amide bond formation and sulfonamide synthesis, while the 2-chloro substituent provides an additional site for functionalization. This dual reactivity makes the compound particularly valuable in parallel synthesis and combinatorial chemistry approaches, which are crucial for accelerating drug discovery timelines.

The market for pyrimidine sulfonyl chloride derivatives has shown steady growth, driven by increasing R&D investments in both pharmaceutical and agricultural sectors. Manufacturers of 2-Chloro-pyrimidine-5-sulfonyl chloride are focusing on improving synthesis routes to enhance yield and purity, responding to the demand for high-quality intermediates. Recent advancements in flow chemistry and continuous processing technologies are being applied to the production of such specialized building blocks.

Quality control of 2-Chloro-pyrimidine-5-sulfonyl chloride typically involves advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications. Storage recommendations generally emphasize protection from moisture and maintenance of appropriate temperature conditions to preserve the compound's reactivity.

Environmental and safety considerations for handling 2-Chloro-pyrimidine-5-sulfonyl chloride follow standard laboratory protocols for reactive sulfonyl chlorides. While not classified among restricted substances, proper personal protective equipment and engineering controls are recommended during handling. The compound's stability profile and decomposition products have been characterized to support safe laboratory practices.

Future research directions for 2-Chloro-pyrimidine-5-sulfonyl chloride include exploration of its use in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs). These emerging applications in chemical biology and targeted protein degradation represent exciting frontiers in drug discovery. Additionally, modifications of the core structure may lead to new classes of functional materials with applications beyond life sciences.

For researchers sourcing 2-Chloro-pyrimidine-5-sulfonyl chloride, important considerations include supplier reliability, batch-to-batch consistency, and available technical documentation. The compound is typically offered in research quantities by specialty chemical providers, with custom synthesis options for larger-scale requirements. Proper characterization data and certificates of analysis are essential for ensuring experimental reproducibility.

In conclusion, 2-Chloro-pyrimidine-5-sulfonyl chloride (CAS No. 857412-84-1) represents a valuable chemical building block with diverse applications in medicinal chemistry and material science. Its unique combination of reactive groups enables the construction of complex molecular architectures addressing current challenges in healthcare and agriculture. As synthetic methodologies advance and new applications emerge, this compound is poised to maintain its importance in scientific research and industrial applications.